N-(3-acetylphenyl)-3-(trifluoromethyl)benzene-1-sulfonamide

• IUPAC Name: N-(3-acetylphenyl)-3-(trifluoromethyl)benzenesulfonamide
• InChI: InChI=1S/C15H12F3NO3S/c1-10(20)11-4-2-6-13(8-11)19-23(21,22)14-7-3-5-12(9-14)15(16,17)18/h2-9,19H,1H3
• InChI Key: AWFAXINTSLYNNK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NS(=O)(=O)C2=CC=CC(=C2)C(F)(F)F
• Molecular Formula: C15H12F3NO3S
• Molecular Weight: 343.3 g/mol
• CAS No.: 338966-31-7

Description

N-(3-acetylphenyl)-3-(trifluoromethyl)benzene-1-sulfonamide, also known as TFB-TAM, is a chemical compound that has been extensively studied for its potential use in scientific research. It is a sulfonamide derivative that has been shown to have a variety of biological effects, making it a useful tool for studying various physiological processes.

Scientific Research Applications

Synthesis and Chemical Reactivity

Benzenesulfonamide derivatives are synthesized through various chemical reactions, demonstrating significant versatility in organic synthesis. For example, the synthesis of novel benzenesulfonamide derivatives through reactions with N,N-dimethylformamide dimethyl acetal (DMF-DMA) leads to the creation of acryloyl(phenyl)benzenesulfonamide derivatives. These compounds further react with hydrazine hydrate, hydroxylamine, thiosemicarbazide, or heterocyclic amines derivatives to afford novel sulfonamide derivatives. These synthetic pathways not only showcase the chemical reactivity of these compounds but also their potential in creating a wide array of derivatives for further evaluation (Fahim & Shalaby, 2019).

Biological Evaluation and Pharmacological Potentials

The synthesized benzenesulfonamide derivatives exhibit potent in vitro antitumor activity against various cell lines, highlighting their potential as therapeutic agents. For instance, certain chlorinated compounds have shown excellent antitumor activity, indicating the importance of structural modifications in enhancing biological activity (Fahim & Shalaby, 2019).

Material Science and Sensor Applications

Benzenesulfonamide derivatives have been utilized in material science, particularly in developing sensors for specific applications. A novel sulfonamide-conjugated benzo-[2,1-b:3,4-b']bithiophene semiconductor was synthesized for the specific detection of anions, demonstrating high selectivity and reversibility for fluoride ions. This highlights the potential of benzenesulfonamide derivatives in developing specific and efficient sensors for environmental and biological applications (Aboubakr et al., 2013).

Catalytic Applications

In addition to their biological and material science applications, benzenesulfonamide derivatives have been explored for their catalytic properties. For instance, a green and efficient synthesis method for sulfonamides catalyzed by nano-Ru/Fe(3)O(4) demonstrates the environmental benefits and efficiency of using sulfonamide derivatives in catalysis, particularly in the direct coupling of sulfonamides and alcohols through a domino dehydrogenation-condensation-hydrogenation sequence (Shi et al., 2009).